4-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]morpholine

Specification

• CAS No.: 312590-47-9
• Molecular Formula: C15H15ClN2O3
• Molecular Weight: 306.75
• IUPAC Name: [3-(2-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]-morpholin-4-ylmethanone
• Standard InChI: InChI=1S/C15H15ClN2O3/c1-10-13(15(19)18-6-8-20-9-7-18)14(17-21-10)11-4-2-3-5-12(11)16/h2-5H,6-9H2,1H3
• Standard InChI Key: XDEASPYOGAGVEP-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)N3CCOCC3

Introduction

The compound 4-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]morpholine is a synthetic organic molecule that incorporates a morpholine ring with an oxazole moiety. Despite the lack of specific information on this exact compound in the provided search results, we can infer its properties and potential applications based on similar compounds and general principles of organic chemistry.

Synthesis

The synthesis of 4-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]morpholine would likely involve a multi-step process. A common approach might include:

• Preparation of the Oxazole Moiety: Starting with 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl chloride (CAS No. 25629-50-9), which can be obtained from commercial sources or synthesized from appropriate precursors.

• Coupling with Morpholine: The carbonyl chloride would then be reacted with morpholine in a suitable solvent, such as dichloromethane or tetrahydrofuran, in the presence of a base like triethylamine to facilitate the coupling reaction.

Potential Applications

Compounds with similar structures are often explored for their biological activities, including antimicrobial, antiviral, or anticancer properties. The presence of both morpholine and oxazole rings suggests potential for interaction with biological targets, although specific data on this compound is not available.

Research Findings and Challenges